Cas no 35206-51-0 (2-Butenoic acid,1,3-dimethylbutyl ester)

• Product Name: 2-Butenoic acid,1,3-dimethylbutyl ester
• CAS No: 35206-51-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 309537
• PubChem ID: 6440993
• Update Time: 2025-04-19

2-Butenoic acid,1,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,1,3-dimethylbutyl ester
• 4-methylpentan-2-yl (E)-but-2-enoate
• DAMASCIA
• 1,3-Dimethylbutyl 2-butenoate
• EINECS 252-438-9
• Methylisobutylcarbinyl crotonate
• Frutinat
• 2245852-26-8
• DTXSID301243214
• SCHEMBL273806
• 2-Butenoic acid, 1,3-dimethylbutyl ester, (2E)-
• 2-Butenoic acid, 1,3-dimethylbutyl ester
• SCHEMBL273808
• 35206-51-0
• NS00012274
• Frutinate

• Inchi： 1S/C10H18O2/c1-5-6-10(11)12-9(4)7-8(2)3/h5-6,8-9H,7H2,1-4H3/b6-5+
• InChI Key： VCLJLOIXTASTGU-AATRIKPKSA-N
• SMILES： O(C(/C=C/C)=O)C(C)CC(C)C

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.54030